Cas no 1261810-03-0 (3-Hydroxypyrazine-2-acetonitrile)

• Product Name: 3-Hydroxypyrazine-2-acetonitrile
• CAS No: 1261810-03-0
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 4823637
• Update Time: 2023-08-19

3-Hydroxypyrazine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypyrazine-2-acetonitrile

• Inchi： 1S/C6H5N3O/c7-2-1-5-6(10)9-4-3-8-5/h3-4H,1H2,(H,9,10)
• InChI Key： JFSYQWUFLGLFBY-UHFFFAOYSA-N
• SMILES： O=C1C(CC#N)=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: -0.8
• Topological Polar Surface Area: 65.2